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Compound of Interest

Compound Name: 3-Fluoro-4-(trifluoromethyl)phenol

Cat. No.: B1333277

Essential Safety and Handling Guide for 3-Fluoro-4-
(trifluoromethyl)phenol

This guide provides immediate, essential safety and logistical information for handling 3-
Fluoro-4-(trifluoromethyl)phenol, tailored for researchers, scientists, and drug development
professionals. The following procedures and data are compiled to ensure the safe handling and
disposal of this chemical in a laboratory setting.

Chemical and Physical Properties

Property Value

Molecular Formula C7H4F40

Molecular Weight 180.1 g/mol

Appearance White to orange to green powder to lump
CAS Number 219581-07-4

Hazard Identification and GHS Classification

3-Fluoro-4-(trifluoromethyl)phenol is a hazardous substance requiring careful handling. The
following table summarizes its classification and associated hazard statements.
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Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed

Skin Corrosion/Irritation Causes severe skin burns and eye damage
Serious Eye Damage/Eye Irritation Causes serious eye damage

Skin Sensitization May cause an allergic skin reaction

Hazardous to the Aquatic Environment, Long- ) o ] )
Toxic to aquatic life with long lasting effects[1][2]
Term Hazard

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table
outlines the required personal protective equipment.

Protection Type Specification

Safety glasses with side-shields conforming to

Eye/Face Protection EN166, or chemical goggles and a face shield.

[3]

Chemical-impermeable gloves (inspect prior to
Skin Protection use), and protective clothing to prevent skin
contact.[4][5]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are

Respiratory Protection exceeded or if irritation is experienced. A type
ABEK (EN14387) respirator filter is

recommended.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety. The following
workflow diagram and procedural steps provide a clear guide for operations involving 3-Fluoro-
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Caption: Workflow for Safe Handling and Disposal.

Step-by-Step Handling and Disposal Protocol

Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 3-Fluoro-4-(trifluoromethyl)phenol.[4]

» Don Personal Protective Equipment (PPE): Wear the appropriate PPE as specified in the
table above.

o Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[5]

Handling:

e Weighing and Transfer: Weigh the chemical in a fume hood. Avoid creating dust.[5] Transfer
the substance carefully to the reaction vessel.

o Safe Practices: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke when using
this product.[7]

In Case of Accidental Release:
o Evacuate: Evacuate personnel to a safe area.[5]
o Containment: Avoid breathing vapors, mist, or gas.[5]

¢ Clean-up: Pick up and arrange disposal without creating dust. Sweep up and shovel the
material into a suitable, closed container for disposal.[5]

Waste Disposal:

o Contaminated Materials: Collect all contaminated materials, including gloves and absorbent
pads, in a designated and properly labeled waste container.
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» Disposal Service: Dispose of the chemical waste and contaminated materials through a
licensed professional waste disposal service.[5] Do not allow the product to enter drains.[5]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[4]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[4]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[4]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Fluoro-3-(trifluoromethyl)phenol | C7H4F40 | CID 601854 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 4-Fluoro-3-(trifluoromethyl)phenol | 61721-07-1 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.capotchem.com/doc/viewmsds_61721-07-1.html
https://www.capotchem.com/doc/viewmsds_61721-07-1.html
https://www.chemicalbook.com/msds/3-fluoro-4-trifluoromethyl-phenol.htm
https://www.chemicalbook.com/msds/3-fluoro-4-trifluoromethyl-phenol.htm
https://www.chemicalbook.com/msds/3-fluoro-4-trifluoromethyl-phenol.htm
https://www.chemicalbook.com/msds/3-fluoro-4-trifluoromethyl-phenol.htm
https://www.benchchem.com/product/b1333277?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-_trifluoromethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-_trifluoromethyl_phenol
https://www.tcichemicals.com/IN/en/p/F0754
https://www.tcichemicals.com/IN/en/p/F0754
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

¢ 3. synquestlabs.com [synquestlabs.com]

e 4. 3-FLUORO-4-(TRIFLUOROMETHYL)PHENOL - Safety Data Sheet [chemicalbook.com]
e 5. capotchem.com [capotchem.com]

e 6. 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol 95 2787-79-3 [sigmaaldrich.com]

e 7. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-Fluoro-4-
(trifluoromethyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333277#personal-protective-equipment-for-
handling-3-fluoro-4-trifluoromethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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